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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216 Get Quote

A Technical Guide to 1-Bromo-5-methylhexane
for Researchers
For Immediate Release

This technical guide provides an in-depth overview of 1-Bromo-5-methylhexane (CAS No.

35354-37-1), a versatile alkyl bromide reagent for chemical synthesis. The document is

intended for researchers, scientists, and professionals in drug development and other fields of

chemical research. It details commercial sourcing options, key chemical properties, and a

representative experimental protocol for its application in Grignard reactions.

Commercial Availability and Procurement
1-Bromo-5-methylhexane is readily available from a variety of commercial suppliers, catering

to both research and bulk quantity needs. The purity of the commercially available product is

typically around 95% or higher. Below is a summary of purchasing options from selected

suppliers. Pricing is subject to change and may not include shipping and handling fees.
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Supplier
Available
Quantities

Purity Price (USD)

Sigma-Aldrich
100 mg, 250 mg, 1 g,

5 g, 10 g, 25 g
95%

$11.50 (100 mg) -

$552.00 (25 g)

Cenmed (via Aladdin

Scientific)
5 g Not Specified $303.44[1]

Key Organics Not Specified Not Specified
£79.00 - £591.00

(pricing tiers)[2]

Home Sunshine

Pharma
Bulk quantities ≥99.0% Contact for quote[3]

CP Lab Safety 10 g min 95% Contact for quote[4]

Guidechem
1 kg (min order), 10

Metric Ton/Month
Not Specified Contact for quote[5]

It is important to note that this chemical is intended for professional manufacturing, research

laboratories, and industrial or commercial use only.[4]

Chemical and Physical Properties
1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[6] It is insoluble in water

but soluble in organic solvents such as alcohols and ethers.[6]
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Property Value

CAS Number 35354-37-1[2][3][4]

Molecular Formula C7H15Br[4]

Molecular Weight 179.11 g/mol [4]

Density 1.103 g/cm³[3]

Boiling Point 162-163 °C[3]

Flash Point 48.4 °C[3]

Refractive Index 1.4485[3]

Storage Temperature 2-8 °C, sealed in dry conditions[3]

Safety Information
1-Bromo-5-methylhexane is classified as a flammable liquid and an irritant.[3][6] It can cause

irritation to the eyes, respiratory system, and skin.[6] Appropriate personal protective

equipment (PPE), including gloves, eye protection, and suitable protective clothing, should be

worn when handling this chemical.[6]

Experimental Protocol: Grignard Reaction
The following is a representative protocol for the preparation of a Grignard reagent from 1-
Bromo-5-methylhexane and its subsequent reaction with an electrophile, such as

benzaldehyde. This procedure is adapted from standard laboratory practices for Grignard

reactions.

Materials:

1-Bromo-5-methylhexane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=V76P0221
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_Bromo_4_propan_2_yl_cyclohexane_as_an_Alkylating_Agent.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_Bromo_4_propan_2_yl_cyclohexane_as_an_Alkylating_Agent.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_Bromo_4_propan_2_yl_cyclohexane_as_an_Alkylating_Agent.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Alkylation_using_1_Bromoundecane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Grignard_Reaction_of_1_bromo_4_propan_2_yl_cyclohexane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Grignard_Reaction_of_1_bromo_4_propan_2_yl_cyclohexane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Grignard_Reaction_of_1_bromo_4_propan_2_yl_cyclohexane.pdf
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/product/b1585216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate or magnesium sulfate

Standard glassware for anhydrous reactions (e.g., flame-dried round-bottom flask,

condenser, dropping funnel)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and a dropping funnel, place magnesium turnings (1.2 equivalents).

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 1-Bromo-5-methylhexane (1.0 equivalent) in

anhydrous diethyl ether.

Add a small portion of the 1-Bromo-5-methylhexane solution to the magnesium turnings.

The disappearance of the iodine color and the appearance of cloudiness indicate the

initiation of the reaction. If the reaction does not start, gentle warming may be applied.

Once initiated, add the remaining 1-Bromo-5-methylhexane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

been consumed. The resulting greyish solution is the Grignard reagent, (5-

methylhexyl)magnesium bromide.

Reaction with Benzaldehyde:

Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

Prepare a solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it

dropwise to the stirred Grignard solution.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Carefully quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

The crude product can be purified by column chromatography on silica gel to yield the

desired secondary alcohol.

Visualized Workflows
The following diagrams illustrate the procurement and experimental workflows.
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Procurement Workflow for 1-Bromo-5-methylhexane

Researcher

Procurement Department
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Receiving & Researcher
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Search Supplier Catalogs

Select Supplier and Quantity

Submit Purchase Request

Approve Request

Generate Purchase Order

Send PO to Supplier

Receive PO

Process and Package Order

Ship Chemical

Receive and Log Shipment

Deliver to Researcher

Click to download full resolution via product page

Caption: Procurement Workflow for 1-Bromo-5-methylhexane.
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Experimental Workflow: Grignard Reaction with 1-Bromo-5-methylhexane
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Quench with Saturated NH4Cl

Extract with Diethyl Ether

Dry Organic Layer
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Click to download full resolution via product page

Caption: Experimental Workflow for Grignard Reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1585216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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